Cas no 588696-19-9 (7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid)

• Product Name: 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid
• CAS No: 588696-19-9
• MF: C₁₅H₁₀ClNO₂S
• MW: 303.763401508331
• MDL: MFCD03422166
• CID: 3111437
• PubChem ID: 3925753
• Update Time: 2025-06-26

7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-8-methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid
• H21090
• VS-05727
• CS-0319770
• Oprea1_848810
• 7-chloro-8-methyl-2-thiophen-2-ylquinoline-4-carboxylic acid
• ALBB-000726
• AKOS003323223
• 588696-19-9
• SB72657
• MFCD03422166
• STK437245
• 7-chloro-8-methyl-2-(thiophen-2-yl)quinoline-4-carboxylicacid
• BBL016962
• 7-chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid
• 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid

• MDL： MFCD03422166
• Inchi： 1S/C15H10ClNO2S/c1-8-11(16)5-4-9-10(15(18)19)7-12(17-14(8)9)13-3-2-6-20-13/h2-7H,1H3,(H,18,19)
• InChI Key： GGBUPYABFYLKMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)O)C=C(C3=CC=CS3)N=C2C=1C

Computed Properties

• Exact Mass: 303.0120774Da
• Monoisotopic Mass: 303.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 496.4±45.0 °C at 760 mmHg
• Flash Point: 254.0±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid

7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid (CAS No. 588696-19-9): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid (CAS No. 588696-19-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its quinoline core and thiophene substituent, is a subject of interest for researchers exploring novel therapeutic agents and advanced materials. Its molecular formula, C₁₅H₁₀ClNO₂S, reflects a blend of heterocyclic and aromatic components, making it a versatile candidate for further study.

The 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid is often discussed in the context of drug discovery and medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies. Researchers are particularly interested in its potential as a pharmacophore, a molecular framework that could be optimized for binding to specific biological targets. This aligns with the growing demand for precision medicine and targeted therapies, which dominate current healthcare discussions.

From a synthetic perspective, the preparation of 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid involves multi-step organic reactions, including cyclization and functional group interconversion. Its carboxylic acid moiety offers opportunities for further derivatization, such as esterification or amide formation, which are common strategies in pro-drug development. These modifications can enhance the compound's bioavailability or tailor its physicochemical properties to meet specific therapeutic needs.

The compound's thiophene ring is another focal point, as thiophene-containing molecules are known for their electronic properties and applications in organic electronics. With the rise of flexible electronics and bio-sensors, researchers are exploring whether 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid could contribute to these cutting-edge fields. Its potential role in photoactive materials or conductive polymers is an area of active investigation.

In addition to its scientific relevance, 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid is frequently searched in academic databases and chemical marketplaces, reflecting its commercial value. Suppliers and manufacturers often highlight its purity (>98%) and availability for research and development purposes. The compound's CAS number (588696-19-9) serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in the supply chain.

Environmental and safety considerations are also paramount when handling 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid. While it is not classified as a hazardous substance, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. This aligns with the broader industry shift toward green chemistry and sustainable practices, which prioritize minimal environmental impact.

Looking ahead, the future of 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid lies in its integration with emerging technologies. For instance, its potential synergy with machine learning algorithms for property prediction or its use in high-throughput screening platforms could accelerate discovery timelines. As the scientific community continues to unravel its full potential, this compound remains a promising candidate for interdisciplinary research.

In summary, 7-Chloro-8-methyl-2-thien-2-ylquinoline-4-carboxylic acid (CAS No. 588696-19-9) exemplifies the intersection of chemistry, biology, and materials science. Its structural complexity and functional versatility make it a valuable tool for addressing contemporary challenges in healthcare, electronics, and beyond. Whether you're a researcher, supplier, or enthusiast, understanding this compound's properties and applications is essential for staying at the forefront of innovation.